Cas no 91308-57-5 (4-fluoro-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide)

• Product Name: 4-fluoro-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide
• CAS No: 91308-57-5
• MF: C₁₃H₉F₄NO₂S
• MW: 319.274676084518
• CID: 996261
• PubChem ID: 341406
• Update Time: 2025-04-20

4-fluoro-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide
• NSC373493
• AKOS000390532
• ST50909378
• AB00081701-01
• 91308-57-5
• NSC-373493
• DTXSID90321312
• STK070654

• Inchi： 1S/C13H9F4NO2S/c14-9-5-7-10(8-6-9)21(19,20)18-12-4-2-1-3-11(12)13(15,16)17/h1-8,18H
• InChI Key： MCWYXNABLOVBSW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1C=CC=CC=1C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 319.029
• Monoisotopic Mass: 319.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.476
• Boiling Point: 378.3°C at 760 mmHg
• Flash Point: 182.6°C
• Refractive Index: 1.551
• PSA: 54.55000
• LogP: 4.79910